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Compound of Interest

Compound Name: Pentaethylenehexamine

Cat. No.: B1220003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for the handling and

use of Pentaethylenehexamine (PEHA). The following sections detail the compound's

properties, associated hazards, recommended safety protocols, and emergency procedures to

ensure a safe laboratory environment.

Chemical and Physical Properties
Pentaethylenehexamine is a yellowish liquid with an ammonia-like odor.[1][2] It is a member

of the polyethyleneamine family and is soluble in water.[1][2][3]
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Property Value Source

Molecular Formula C10H28N6 [1]

Molar Mass 232.37 g/mol [1]

Appearance Yellowish liquid [1][2]

Odor Ammonia-like [2][4]

Boiling Point 350 - 390 °C (662 - 734 °F) [4]

Melting Point < -70 °C [5]

Flash Point 183 °C (361.4 °F) [5]

Auto-ignition Temperature 335 °C (635 °F) [5]

Specific Gravity 1.0 @ 20°C [4]

pH 11 (10g/l in H2O) [5]

Solubility in Water Soluble [1][2][3]

Hazard Identification and Classification
Pentaethylenehexamine is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[1][6][7] It may also cause an allergic skin reaction and is

very toxic to aquatic life with long-lasting effects.[1][6][7]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1]

H317: May cause an allergic skin reaction.[1]

H400: Very toxic to aquatic life.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Toxicology Data
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Acute toxicity data for Pentaethylenehexamine is summarized below. These values are critical

for understanding the potential health effects of acute exposure.

Test Species Route Value Source

LD50 Rabbit Dermal 1465.4 mg/kg [5]

LD50 Rat Oral 4.13 g/kg [4]

LC50

Poecilia

reticulata

(Guppy)

- 0.18 g/L (96 h) [5]

EC50
Daphnia magna

(Water flea)
- 17.5 mg/L (48 h) [5]

Experimental Protocols
The following are detailed methodologies for key toxicological assessments, based on OECD

guidelines, which are standard protocols for generating the type of data presented above.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test provides information on health hazards likely to arise from short-term dermal

exposure.

Test Animals: Typically albino rabbits or rats are used.[8][9]

Procedure: A single dose of the test substance is applied to a shaved area of the skin

(approximately 10% of the body surface). The site is then covered with a porous gauze

dressing for a 24-hour exposure period.[10][11]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

at least 14 days.[10] Body weight is recorded weekly.[10]

Endpoint: The LD50 (the statistically derived dose expected to cause death in 50% of the

treated animals) is determined.[11] A gross necropsy of all animals is performed at the end of

the study.[10]
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Fish, Acute Toxicity Test (Based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.

Test Organism: Common species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).[5][12]

Procedure: Fish are exposed to at least five concentrations of the test substance in a

geometric series for a period of 96 hours.[2][5]

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[2][5]

Endpoint: The LC50 (the concentration in water that is lethal to 50% of the test fish) is

calculated for each observation period.[2][13]

Daphnia sp. Acute Immobilisation Test (Based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna.

Test Organism: Young daphnids (less than 24 hours old) are used.[1][7]

Procedure: Daphnids are exposed to a range of at least five concentrations of the test

substance for 48 hours.[1][7]

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[1]

Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is

determined at 48 hours.[6]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risks.

Handling: Handle in a well-ventilated area, preferably under a chemical fume hood.[5][7]

Wear suitable protective clothing, including gloves and eye/face protection.[5] Avoid contact
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with skin and eyes and inhalation of vapors.[5] Do not eat, drink, or smoke when handling.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

away from incompatible materials such as acids and strong oxidizing agents.[7] It is

recommended to store under an inert atmosphere and in a freezer.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling

Pentaethylenehexamine:

Eye/Face Protection: Wear chemical safety goggles and a full face shield.[1][4]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene or PVC) and protective

clothing to prevent skin contact.[6][14]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure to Pentaethylenehexamine

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately. Immediately remove all contaminated clothing. Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Rinse mouth with water.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.
Do not use mouth-to-mouth.

Seek immediate medical attention.

Wash off immediately with plenty of soap and water for at least 15 minutes.

Seek immediate medical attention if irritation develops or persists.

Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Do NOT induce vomiting.

Call a physician or poison control center immediately.
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Caption: First aid procedures for Pentaethylenehexamine exposure.

Emergency Procedures
Spill Response
In the event of a spill, follow these procedures:
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Pentaethylenehexamine Spill

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain spill with inert absorbent material (e.g., sand, earth, vermiculite).

Collect absorbent material into a suitable, closed container for disposal.

Clean the spill area thoroughly with soap and water.

Dispose of waste in accordance with local, regional, and national regulations.

Click to download full resolution via product page

Caption: Spill response workflow for Pentaethylenehexamine.
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For small spills, use absorbent paper to pick up the liquid.[1] Seal the contaminated materials

in a vapor-tight plastic bag for disposal.[1] For larger spills, increase the immediate

precautionary measure distance downwind.[1]

Fire Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[4][5] Do

not use a solid stream of water as it may scatter and spread the fire.[14]

Hazardous Combustion Products: Fire may produce irritating and toxic gases, including

nitrogen oxides, carbon monoxide, and amine vapors.[1][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Stability and Reactivity
Stability: Stable under normal conditions.[7]

Incompatible Materials: Incompatible with acids, strong oxidizing agents, isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.

[1][3][5]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

nitrogen oxides, carbon monoxide, and carbon dioxide.[7]

Hazardous Reactions: Neutralizes acids in exothermic reactions.[1][2][3] Flammable

gaseous hydrogen may be generated in combination with strong reducing agents, such as

hydrides.[1][3][5]

Environmental Hazards
Pentaethylenehexamine is very toxic to aquatic life and may cause long-term adverse effects

in the aquatic environment.[1][6][7] Prevent entry into drains and waterways.[5][7]

This guide is intended to provide comprehensive health and safety information for trained

professionals. Always refer to the specific Safety Data Sheet (SDS) for the most current and

detailed information before handling Pentaethylenehexamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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